2-Amino-5-fluorobenzoic acid
Cat. No. B014672
:
446-08-2
M. Wt: 155.13 g/mol
InChI Key: FPQMGQZTBWIHDN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
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[CH3:14][CH2:15][OH:16].[F:1][c:2]1[cH:3][cH:4][c:5]([N+:11]([O-:12])=[O:13])[c:6]([C:7](=[O:8])[OH:9])[cH:10]1>>[F:1][c:2]1[cH:3][cH:4][c:5]([NH2:11])[c:6]([C:7](=[O:8])[OH:9])[cH:10]1
|
Inputs
Step One
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=C(O)c1cc(F)ccc1[N+](=O)[O-]
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
Nc1ccc(F)cc1C(=O)O
|
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
